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Compound of Interest

Compound Name: Diphenyl sulfide

Cat. No.: B1677679 Get Quote

An In-Depth Technical Guide to Diphenyl Sulfide

For researchers, scientists, and professionals in drug development, this guide provides a

comprehensive overview of diphenyl sulfide, covering its fundamental properties, synthesis,

and relevance in scientific applications.

Nomenclature
The internationally recognized IUPAC name for diphenyl sulfide is phenylsulfanylbenzene[1]

[2]. It is also commonly known by several synonyms, which are frequently encountered in

literature and chemical databases.

Common Synonyms:

Phenyl sulfide[1][2][3][4][5][6][7]

Diphenyl sulphide[1][3][4][6][7][8]

1,1'-Thiobis(benzene)[1][6][7][8]

Diphenyl thioether[1][6][7]

(Phenylsulfanyl)benzene[1][4][5][7]

Benzene, 1,1'-thiobis-[1][6]

Diphenyl monosulfide[1][6][7]
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Phenylthiobenzene[1][6][7]

Physicochemical Properties
Diphenyl sulfide is a colorless liquid with an unpleasant odor[2][8]. The quantitative physical

and chemical properties are summarized in the table below for easy reference.

Property Value

Molecular Formula C₁₂H₁₀S[1][8][9]

Molar Mass 186.27 g·mol⁻¹[2][8]

Appearance Colorless liquid[2][3][8]

Melting Point -25.9 °C to -40 °C[2][3][8][10]

Boiling Point 296 °C[2][3][10]

Density 1.113 g/cm³ (at 20 °C)[2][3][10]

Solubility in water Insoluble[2][8]

Solubility in organic solvents
Soluble in diethyl ether, benzene, and carbon

disulfide[2][3][8][10]

Vapor Pressure 0.01 hPa (at 25 °C)[2][10]

Refractive Index (n_D²⁰) 1.6327[2][3][10]

Experimental Protocol: Synthesis of Diphenyl
Sulfide via Friedel-Crafts Reaction
A common method for the preparation of diphenyl sulfide is the Friedel-Crafts reaction

between benzene and sulfur monochloride using a Lewis acid catalyst.

Materials:

Dry Benzene

Anhydrous Aluminum Chloride (AlCl₃)
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Sulfur Monochloride (S₂Cl₂)

Ice

Methyl Alcohol

Zinc Dust

40% Sodium Hydroxide Solution

Anhydrous Sodium Sulfate

Procedure:

In a 5-liter three-necked, round-bottomed flask equipped with a mechanical stirrer, dropping

funnel, and a condenser connected to a gas trap, combine 858 g of dry benzene and 464 g

of anhydrous aluminum chloride.

Cool the mixture to 10°C in an ice bath.

Over a period of one hour, add a solution of 405.1 g of sulfur monochloride in 390 g of

benzene dropwise with continuous stirring, while maintaining the temperature at

approximately 10°C.

After the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for two hours.

Heat the mixture to 30°C for one hour, or until the evolution of hydrogen chloride gas has

nearly ceased.

Pour the reaction mixture onto 1 kg of cracked ice to hydrolyze the complex.

Separate the oily layer and wash it with water, then dry it over anhydrous calcium chloride.

Filter the dried oil and dissolve it in 500 cc of commercial methyl alcohol. Cool to 0°C with

stirring for three hours to precipitate any sulfur, which is then removed by filtration.
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Remove the methyl alcohol on a steam bath and distill the residue under reduced pressure.

Collect the fraction boiling at 155–170°C/18 mm.

For further purification, heat the distilled product with 70 g of zinc dust and 200 g of 40%

sodium hydroxide solution for one hour with stirring. This step is necessary to obtain a

colorless product.[11][12]

Separate the diphenyl sulfide, wash it with water, dry it over anhydrous sodium sulfate, and

distill it under reduced pressure to obtain the pure, colorless product.[11][12]

Visualized Experimental Workflow
The following diagram illustrates the key stages of the Friedel-Crafts synthesis of diphenyl
sulfide.
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Caption: Workflow for the synthesis of diphenyl sulfide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1677679?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Drug Development and Research
Diphenyl sulfide and its derivatives are significant in medicinal chemistry and materials

science. The diphenyl sulfide scaffold is present in various compounds investigated for

therapeutic uses, including antibacterial, antifungal, antiviral, and anticancer activities.[8] The

sulfur atom can act as a hydrogen bond acceptor, and the phenyl rings can participate in π-π

stacking and hydrophobic interactions with biological targets.[8] It also serves as a raw material

for the synthesis of triaryl sulfonium photoinitiators, agrichemical intermediates, catalysts, and

metal extractants.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677679#diphenyl-sulfide-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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